7-(Bromomethyl)-4-chloroquinoline-2-carbonitrile

• Molecular Formula: C11H6BrClN2
• Molecular Weight: 281.53 g/mol
• IUPAC Name: 7-(bromomethyl)-4-chloroquinoline-2-carbonitrile
• InChI: InChI=1S/C11H6BrClN2/c12-5-7-1-2-9-10(13)4-8(6-14)15-11(9)3-7/h1-4H,5H2
• InChI Key: VAFFRXQIVOCDLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(N=C2C=C1CBr)C#N)Cl

Description

7-(Bromomethyl)-4-chloroquinoline-2-carbonitrile is a useful research compound. Its molecular formula is C11H6BrClN2 and its molecular weight is 281.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Chloro-7-methyl-2-quinolinecarbonitrile (1-5, 57 g, 0.37 mol, 1.0 equiv.), NBS (75 g, 0.42 mol, 1.14 equiv.) and benzoyl peroxide (0.8 g, 3.3 mmol, 0.01 equiv.) were stirred in CH3CN (30 ml, 12.3 M) at room temperature. After 16 h, the solvent was removed and the residue was partitioned between AcOEt and water, the organic layer was washed with water, dried over MgSO4 and filtered. After removal of the solvent, the residue was recrystallized from methanol to give 60 g of desired 7-(bromomethyl)-4-chloroquinoline-2-carbonitrile (2-4). LRMS m/z (M+H)+ 283.1 found, 282.9 required.

Synthesis routes and methods II

Procedure details

To a solution of 4-chloro-7-methylquinoline-2-carbonitrile (6.66 g, 33 mmol) in CCl4 (160 mL) was added NBS (6.46 g, 36.3 mmol) and benzoyl peroxide (800 mg, 3.3 mmol). The mixture was heated under reflux overnight, cooled to room temperature and evaporated to dryness. The reaction mixture was purified by flash chromatography on silica gel (eluting solvent: dichloromethane/hexane, 9/1) to provide the title compound (8.46 g). 1HNMR (400 MHz, acetone-d6): δ 8.37 (d, 1H), 8.30 (s, 1H), 8.20 (s, 1H), 8.05 (d, 1H), 4.95 (s, 2H).